Cas no 400078-63-9 (2-(3-chlorobenzyl)-4(3H)-quinazolinone)

• Product Name: 2-(3-chlorobenzyl)-4(3H)-quinazolinone
• CAS No: 400078-63-9
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• CID: 6786433
• PubChem ID: 135503339
• Update Time: 2025-10-29

2-(3-chlorobenzyl)-4(3H)-quinazolinone Chemical and Physical Properties

Names and Identifiers

• AKOS005084628
• 2F-310S
• 2-[(3-chlorophenyl)methyl]-3,4-dihydroquinazolin-4-one
• 2-(3-chlorobenzyl)-4(3H)-quinazolinone
• 400078-63-9
• Oprea1_467025

• Inchi： 1S/C15H11ClN2O/c16-11-5-3-4-10(8-11)9-14-17-13-7-2-1-6-12(13)15(19)18-14/h1-8H,9H2,(H,17,18,19)
• InChI Key： PXYRLEBQFBTDBC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 270.0559907g/mol
• Monoisotopic Mass: 270.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(3-chlorobenzyl)-4(3H)-quinazolinone

2-(3-Chlorobenzyl)-4(3H)-Quinazolinone: A Comprehensive Overview

2-(3-Chlorobenzyl)-4(3H)-Quinazolinone, with the CAS number 400078-63-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a quinazolinone core with a 3-chlorobenzyl substituent at the 2-position. This unique combination of structural features makes it a promising candidate for various therapeutic interventions.

The quinazolinone moiety is a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. The presence of the 3-chlorobenzyl group introduces additional electronic and steric effects, which can influence the compound's reactivity and bioavailability. Recent studies have highlighted the potential of this compound as a scaffold for designing novel drugs targeting various diseases, including cancer, inflammation, and infectious diseases.

One of the most notable aspects of 2-(3-Chlorobenzyl)-4(3H)-Quinazolinone is its ability to modulate key cellular pathways involved in disease progression. For instance, research has shown that this compound exhibits potent anti-proliferative activity against several cancer cell lines. This effect is attributed to its ability to inhibit key enzymes such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs), which are critical for tumor growth and metastasis.

In addition to its anti-cancer properties, this compound has also been investigated for its anti-inflammatory and anti-oxidative effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, its antioxidant properties make it a potential candidate for protecting cells from oxidative stress-induced damage, which is implicated in various age-related diseases.

The synthesis of 2-(3-Chlorobenzyl)-4(3H)-Quinazolinone involves a series of well-established organic reactions. Typically, the quinazolinone core is synthesized through condensation reactions between carbonyl compounds and ammonia or its derivatives. The introduction of the 3-chlorobenzyl group is achieved via nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for large-scale production.

The biological activity of this compound is closely tied to its structural features. The quinazolinone ring provides a rigid framework that facilitates interactions with target proteins, while the 3-chlorobenzyl group enhances solubility and bioavailability. Computational studies have revealed that this compound can adopt multiple conformations, allowing it to bind to diverse targets with varying affinities.

Despite its promising properties, further research is needed to fully elucidate the mechanisms underlying its biological activities. Ongoing studies are focused on identifying the exact molecular targets of this compound and understanding how its structure influences these interactions. Additionally, preclinical studies are being conducted to evaluate its safety profile and efficacy in animal models of disease.

In conclusion, 2-(3-Chlorobenzyl)-4(3H)-Quinazolinone represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with its diverse biological activities, positions it as a lead compound for drug development efforts targeting various diseases. As research continues to uncover new insights into its properties and mechanisms, this compound holds great promise for advancing the field of medicinal chemistry.